N-(3,4-dimethylphenyl)-4-[2-({5-nitro-2-furyl}methylene)hydrazino]-4-oxobutanamide

• Molecular Formula: C17H18N4O5
• Molecular Weight: 358.3 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-N'-[(E)-(5-nitrofuran-2-yl)methylideneamino]butanediamide
• InChI: InChI=1S/C17H18N4O5/c1-11-3-4-13(9-12(11)2)19-15(22)6-7-16(23)20-18-10-14-5-8-17(26-14)21(24)25/h3-5,8-10H,6-7H2,1-2H3,(H,19,22)(H,20,23)/b18-10+
• InChI Key: UKQWTRJZFLXIQL-VCHYOVAHSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)CCC(=O)N/N=C/C2=CC=C(O2)[N+](=O)[O-])C
• SMILES: CC1=C(C=C(C=C1)NC(=O)CCC(=O)NN=CC2=CC=C(O2)[N+](=O)[O-])C

Description

N-(3,4-dimethylphenyl)-N'-[(5-nitro-2-furanyl)methylideneamino]butanediamide is an anilide.

Scientific Research Applications

1. Synthesis and Application in Spiroheterocycles

• Research Context: Utilization in the synthesis of spiroheterocycles, which are important in medicinal chemistry.
• Key Finding: Aryl and heteroaryl nitrilimines, including derivatives of 5-nitro-2-furyl, were used in the synthesis of spiroheterocycles with complete regioselectivity and good yields, indicating potential applications in drug discovery and organic synthesis (Jedlovská & Fišera, 2004).

2. Tuberculostatic Potential

• Research Context: Exploration of compounds as potential tuberculostatics.
• Key Finding: Certain hydrazones, structurally related to the compound , showed significant inhibitory activity against Mycobacterium tuberculosis, highlighting their potential as novel tuberculostatics (Bijev, 2006).

3. Photonic Applications

• Research Context: Investigation into the use of hydrazones in photonic devices.
• Key Finding: Hydrazone derivatives, related to the specified compound, showed promising applications in photonic devices due to their nonlinear optical properties (Nair et al., 2022).

4. Antimycobacterial Activity

• Research Context: The study of antimycobacterial properties of related hydrazones.
• Key Finding: Diflunisal hydrazide-hydrazone derivatives, similar in structure, exhibited notable antimycobacterial activity, suggesting potential in treating infections caused by Mycobacterium tuberculosis (Küçükgüzel et al., 2003).

5. Antimicrobial Applications

• Research Context: Investigation of antimicrobial activities of arylhydrazones.
• Key Finding: Novel arylhydrazones, related to the compound, exhibited significant antimicrobial activity, potentially useful in the development of new antimicrobial agents (Kandhavelu et al., 2012).